Cas no 51322-69-1 (N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine)

• Product Name: N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
• CAS No: 51322-69-1
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 1572191
• PubChem ID: 11806186
• Update Time: 2025-05-22

N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-4-amine, N-(4,5-dihydro-1H-imidazol-2-yl)-
• N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
• SCHEMBL6054549
• TNF41D8V5L
• UNII-TNF41D8V5L
• TIZANIDINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• DTXSID60473150
• Tizanidine impurity 1
• Tizanidine hydrochloride impurity A [EP]
• N-(4,5-Dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-amine
• G66475
• 51322-69-1
• N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine

• Inchi： 1S/C9H9N5S/c1-2-6(12-9-10-4-5-11-9)8-7(3-1)13-15-14-8/h1-3H,4-5H2,(H2,10,11,12)
• InChI Key： LQKZBTDCGZTIQV-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C2=N1)NC1=NCCN1

Computed Properties

• Exact Mass: 219.05807
• Monoisotopic Mass: 219.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine

Recent Advances in the Study of N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine (CAS: 51322-69-1)

N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine (CAS: 51322-69-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in medicine.

The compound's unique structure, featuring a benzothiadiazole core linked to an imidazoline moiety, has been the subject of extensive investigation. Recent synthetic approaches have focused on optimizing the yield and purity of N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine, with particular emphasis on green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly reduces the use of hazardous solvents and improves overall efficiency.

In terms of biological activity, N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine has shown promising results as a modulator of various enzymatic pathways. Recent in vitro studies have revealed its potent inhibitory effects against specific kinase targets implicated in cancer progression. Furthermore, molecular docking simulations have provided insights into the compound's binding modes, suggesting potential for structure-activity relationship (SAR) optimization.

The pharmacological potential of this compound extends beyond oncology. A 2024 preclinical study demonstrated its efficacy in modulating inflammatory responses, positioning it as a candidate for autoimmune disease treatment. The compound's ability to cross the blood-brain barrier has also sparked interest in neurological applications, with preliminary data showing neuroprotective effects in animal models of neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine as a therapeutic agent. Recent pharmacokinetic studies have identified areas for improvement in terms of metabolic stability and oral bioavailability. Current research efforts are focused on derivative synthesis and formulation strategies to address these limitations while maintaining the compound's biological activity.

In conclusion, N-(4,5-Dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine represents a compelling case study in modern drug discovery. The convergence of synthetic chemistry advancements, biological insights, and computational modeling approaches has positioned this compound as a valuable tool for both basic research and potential therapeutic development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.